N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide

• IUPAC Name: N-[5-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H16N4O3S/c1-11-4-2-5-13(8-11)22-10-12(9-15(22)23)17-20-21-18(26-17)19-16(24)14-6-3-7-25-14/h2-8,12H,9-10H2,1H3,(H,19,21,24)
• InChI Key: IJFHZQVEFWTZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NN=C(S3)NC(=O)C4=CC=CO4
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide, also known as TAK-915, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-915 belongs to the class of compounds known as positive allosteric modulators (PAMs) of the GABAA receptor, which is a key neurotransmitter receptor in the central nervous system (CNS).

Mechanism of Action

N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide binds to a specific site on the GABAA receptor, which is located at the interface between the α and β subunits of the receptor. This binding enhances the activity of GABA by increasing the frequency of channel opening, leading to an overall increase in the inhibitory tone of the CNS. This mechanism of action is different from that of traditional GABA agonists, which directly activate the receptor, and has been shown to have fewer side effects.
Biochemical and Physiological Effects
N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to enhance GABAergic neurotransmission in the brain, leading to an overall increase in inhibitory tone. This has been associated with a reduction in anxiety-like behavior and an improvement in cognitive function in animal models. N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide has also been shown to have antipsychotic-like effects in animal models of schizophrenia, suggesting that it may be a promising treatment for this disorder.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide is its selectivity for the GABAA receptor, which allows for a more targeted approach to treating CNS disorders. It has also been shown to have fewer side effects than traditional GABA agonists. However, N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide is still in the preclinical stage of development, and more research is needed to determine its safety and efficacy in humans. Additionally, the synthesis of N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide is complex and may be difficult to scale up for large-scale production.

Future Directions

There are a number of future directions for research on N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide. One area of interest is its potential as a treatment for anxiety disorders, which are among the most common mental health disorders worldwide. Another area of interest is its potential as a treatment for schizophrenia, which is a debilitating disorder that affects millions of people worldwide. Additionally, researchers may explore the use of N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide in combination with other drugs to enhance its therapeutic effects. Finally, more research is needed to determine the safety and efficacy of N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide in humans, and clinical trials will be necessary to bring this compound to market.

Scientific Research Applications

N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide has been extensively studied for its potential therapeutic applications in various CNS disorders, including anxiety, depression, and schizophrenia. It has been shown to enhance the activity of GABA, a neurotransmitter that plays a critical role in regulating brain activity and is often dysregulated in these disorders. N-{5-[1-(3-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}-2-furamide is a selective PAM of the GABAA receptor, which means that it specifically targets this receptor and does not affect other neurotransmitter receptors in the brain.